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For Researchers, Scientists, and Drug Development Professionals

Introduction to NY0116

NYO0116 is a novel small molecule modulator of Sirtuin 1 (SIRT1), a class Il histone
deacetylase that plays a crucial role in a wide range of cellular processes, including
metabolism, DNA repair, and inflammation. Sirtuins are NAD+-dependent enzymes that remove
acetyl groups from lysine residues on both histone and non-histone proteins.[1][2] The
dysregulation of SIRT1 activity has been implicated in various diseases such as metabolic
disorders, neurodegenerative diseases, and cancer, making it an attractive therapeutic target.

[3]

High-throughput screening (HTS) is a key strategy for identifying novel modulators of sirtuin
activity.[4][5] Various HTS assays have been developed to screen large compound libraries for
potential SIRT1 activators or inhibitors. These assays are often based on the detection of the
deacetylated substrate or the reaction byproducts, such as nicotinamide. This document
provides detailed protocols for utilizing NY0116 in high-throughput screening campaigns to
identify and characterize novel SIRT1 modulators.

SIRT1 Signaling Pathway

The following diagram illustrates the central role of SIRT1 in cellular regulation, a pathway that
can be modulated by compounds such as NY0116.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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